1-(3-chlorobenzyl)-3-(4-chlorophenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione

• Molecular Formula: C22H16Cl2N2O2S
• Molecular Weight: 443.3 g/mol
• IUPAC Name: 11-(4-chlorophenyl)-9-[(3-chlorophenyl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-diene-10,12-dione
• InChI: InChI=1S/C22H16Cl2N2O2S/c23-14-7-9-16(10-8-14)26-20(27)19-17-5-2-6-18(17)29-21(19)25(22(26)28)12-13-3-1-4-15(24)11-13/h1,3-4,7-11H,2,5-6,12H2
• InChI Key: KDBJANLAZGINHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=C2C(=O)N(C(=O)N3CC4=CC(=CC=C4)Cl)C5=CC=C(C=C5)Cl

Description

The compound 1-(3-chlorobenzyl)-3-(4-chlorophenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione (hereafter referred to as the "target compound") is a bicyclic heterocyclic molecule characterized by a fused thieno-pyrimidine core. Its structure includes:

• A 3-chlorobenzyl group at position 1.
• A 4-chlorophenyl substituent at position 2.
• A cyclopentane ring fused to the thieno-pyrimidine system.

Key Physicochemical Properties (from ):

• Molecular Formula: C₂₂H₁₆Cl₂N₂O₂S
• Molecular Weight: 443.35 g/mol
• logP: 5.84 (indicating high lipophilicity).
• Hydrogen Bond Acceptors: 3.
• Polar Surface Area: 31.39 Ų.

Biological Activity

1-(3-chlorobenzyl)-3-(4-chlorophenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound features a unique chemical structure characterized by a cyclopenta-thieno-pyrimidine framework. Its molecular formula is $C_{19}H_{16}Cl_2N_2O_2$ with a molecular weight of approximately 401.3 g/mol. The presence of chlorine substituents enhances its reactivity and interaction with biological targets.

The biological activity of this compound is primarily attributed to its interactions with specific molecular targets such as enzymes and receptors. Key mechanisms include:

• Enzyme Inhibition : The compound has been shown to inhibit enzymes involved in inflammatory processes and cancer cell proliferation.
• Receptor Modulation : It interacts with various receptors that can affect neurotransmitter release and cellular communication.

Anticancer Activity

Research indicates that this compound exhibits significant anticancer properties. In vitro studies have demonstrated its effectiveness against several cancer cell lines, as summarized in the table below:

Cell Line	IC50 (µM)	Mechanism of Action
Human pancreatic cancer (Patu8988)	15	Induction of apoptosis via caspase activation
Human gastric cancer (SGC7901)	12	Cell cycle arrest and apoptosis
Human hepatic cancer (SMMC7721)	10	Inhibition of proliferation

These results suggest the compound's potential as a lead candidate for developing new anticancer therapies.

Case Studies

A series of studies have evaluated the biological activity of this compound in various experimental setups:

• Study on Pancreatic Cancer : A study published in Cancer Research found that the compound significantly reduced cell viability in pancreatic cancer cell lines through apoptosis induction. The mechanism involved caspase activation pathways leading to programmed cell death .
• Gastric Cancer Evaluation : Another investigation revealed that the compound caused cell cycle arrest at the G1 phase in gastric cancer cells, leading to decreased proliferation rates .
• Hepatic Cancer Research : In hepatic cancer models, the compound demonstrated potent inhibitory effects on cell growth and induced apoptosis via mitochondrial pathways .

Comparative Analysis with Similar Compounds

To further understand the efficacy of this compound, it is useful to compare it with similar compounds within its class. Below is a summary table highlighting key differences in biological activity:

Compound Name	IC50 (µM)	Targeted Cancer Type	Mechanism of Action
1-(3-chlorobenzyl)-3-(4-chlorophenyl)-...	10	Hepatic Cancer	Apoptosis induction
5-chloro-1-(3-chlorobenzyl)-N-(4-chlorophenyl)...	12	Gastric Cancer	Cell cycle arrest
Substituted thieno[3,2-b]pyrrole[3,2-d]pyridazinone	63	Multiple Cancer Types	PKM2 activation

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The target compound belongs to a family of thieno[2,3-d]pyrimidine derivatives. Below is a comparative analysis with structurally similar compounds (Table 1):

Table 1: Structural and Physicochemical Comparison

Compound Name & Source	Substituents	Molecular Formula	Molecular Weight (g/mol)	logP	Notable Properties
Target Compound ()	1-(3-Chlorobenzyl), 3-(4-Chlorophenyl)	C₂₂H₁₆Cl₂N₂O₂S	443.35	5.84	High lipophilicity; potential for membrane permeability.
3-(4-Chlorophenyl)-... ()	No benzyl group; 3-(4-Chlorophenyl) only	C₁₅H₁₁ClN₂O₂S	318.78	N/A	Simpler structure; lower molecular weight.
Compound in	2-[(2-Chlorobenzyl)sulfanyl], 3-(4-Chlorophenyl)	C₂₂H₁₅Cl₂N₃OS₂	488.86	N/A	Sulfanyl linker; potential for altered binding kinetics.
Compound in	2-[(4-Methylbenzyl)sulfanyl], 3-(4-Chlorophenyl)	C₂₂H₂₀ClN₃OS₂	465.99	N/A	Methyl group on benzyl may reduce steric hindrance compared to chloro substituents.
Compound in	3-[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl, 2-(4-Chlorophenyl)	C₂₅H₂₀ClN₃O₃S₂	534.07	N/A	Methoxy and ketone groups introduce polarity; may affect solubility.

Key Observations :

• Substituent Position : The target compound’s 3-chlorobenzyl group at position 1 distinguishes it from analogs with sulfanyl-linked substituents (e.g., ). This may influence steric interactions in biological targets.
• Molecular Weight : The benzyl group in the target compound increases molecular weight (~443 vs. ~318 g/mol in ), which could impact pharmacokinetics.

Q & A

Q. What are the common synthetic routes for preparing this compound, and how are intermediates characterized?

The synthesis typically involves cyclocondensation reactions starting from precursors like 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and substituted aldehydes. Key steps include:

• Azomethine formation : Refluxing in ethanol to generate Schiff base intermediates.
• Heterocyclization : Using glacial acetic acid and DMSO to form the fused thieno-pyrimidine core .
  Intermediates are characterized via NMR (1H/13C) and IR spectroscopy to confirm functional groups and regiochemistry .

Q. What structural features influence the compound’s biological activity?

• The thieno[2,3-d]pyrimidine core provides a planar aromatic system for target binding.
• Chlorobenzyl groups enhance lipophilicity and influence steric interactions with enzymes/receptors.
• The tetrahydrocyclopenta ring introduces conformational rigidity, potentially improving selectivity .

Q. How is purity assessed, and what analytical techniques are critical for quality control?

• HPLC with UV detection (λ ~254 nm) is standard for assessing purity (>95%).
• Mass spectrometry (HRMS) confirms molecular weight and isotopic patterns.
• Elemental analysis validates stoichiometry, particularly for novel derivatives .

Advanced Research Questions

Q. How can low yields during heterocyclization be resolved?

Low yields often stem from incomplete ring closure or side reactions. Mitigation strategies include:

• Solvent optimization : Polar aprotic solvents (e.g., DMF) improve reaction homogeneity.
• Catalytic additives : Using molecular sieves to remove water or Lewis acids (e.g., ZnCl₂) to accelerate cyclization.
• Temperature gradients : Stepwise heating (e.g., 80°C → 110°C) to drive equilibrium toward product formation .

Q. How do structural modifications at the 2- and 3-positions affect anti-tyrosinase activity?

• 2-position substitutions (e.g., thioether groups) modulate electron density, affecting enzyme inhibition.
• 3-position aryl groups (e.g., 4-chlorophenyl) enhance π-π stacking with tyrosinase’s active site.
  Methodological approach :
  • Synthesize derivatives with varied substituents.
  • Perform enzyme inhibition assays (IC₅₀ determination) and correlate with molecular docking to identify key interactions .

Q. How to address contradictions in biological activity data across studies?

• Assay variability : Standardize protocols (e.g., fixed substrate concentrations, pH 7.4 buffers).
• Cellular vs. enzymatic assays : Discrepancies may arise from cell permeability differences. Use logP measurements to assess membrane penetration.
• Orthogonal validation : Confirm activity via SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) .

Q. What computational methods are suitable for predicting binding modes with kinase targets?

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to model interactions with ATP-binding pockets.
• MD simulations : Run 100-ns trajectories in GROMACS to assess binding stability.
• Pharmacophore mapping : Identify critical H-bond acceptors (e.g., pyrimidine-dione oxygen) and hydrophobic hotspots .

Q. How to optimize reaction conditions for scale-up synthesis?

• Flow chemistry : Continuous flow reactors reduce side products and improve heat transfer.
• Catalyst recycling : Immobilize catalysts (e.g., silica-supported acetic acid) for reuse.
• Process analytical technology (PAT) : In-line FTIR monitors reaction progress in real time .